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Introduction: The Principle of Coagulation

The removal of suspended and colloidal particles from water is a critical step in water
purification. These microscopic particles, which cause turbidity, typically carry a negative
surface charge that prevents them from aggregating and settling.[1][2] Coagulation is a
chemical process that destabilizes these particles by neutralizing their charge.[2]

Aluminum ammonium sulfate (NH4AI(SO4)2-12H20), a type of alum, is an effective coagulant
used in water treatment. When added to water, it dissolves and releases positively charged
aluminum ions (AR*).[1] These ions neutralize the negatively charged colloidal particles,
overcoming the electrostatic repulsion between them and allowing them to clump together to
form microflocs.[1][2] This initial phase, known as coagulation, requires rapid mixing to ensure
the coagulant is dispersed evenly throughout the water.[3]

Following coagulation, a period of gentle, slow mixing called flocculation encourages the
microflocs to collide and aggregate into larger, visible, and more substantial flocs.[1][3] The
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aluminum ions also react with the water's alkalinity to form gelatinous precipitates of aluminum
hydroxide (AI(OH)s), which act as a "sweep-floc," physically entrapping smaller particles as
they settle.[1][4] These larger flocs can then be effectively removed by subsequent
sedimentation and filtration processes.[1] The overall efficiency of this process is highly
dependent on several key parameters, including coagulant dosage, pH, and mixing conditions.

[2][5]

Coagulation and Flocculation Mechanism

The diagram below illustrates the sequential mechanism of water purification using aluminum

ammonium sulfate.

Click to download full resolution via product page

Caption: Mechanism of coagulation and flocculation using aluminum ammonium sulfate.

Data Presentation: Operating Parameters and
Performance

The optimal conditions for coagulation are highly dependent on the characteristics of the raw
water, such as its initial turbidity, pH, and alkalinity.[6] Therefore, these parameters should be
considered as starting points for process optimization. The standard method for determining

the ideal coagulant dose is the Jar Test.[7]

Table 1: Typical Operating Parameters for Coagulation with Aluminum Salts
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Parameter Typical Range

Coagulant Dosage 5-150 mgl/L

Optimal Value Notes

Must be

. . determined
Varies with

. experimentally for
turbidity

each water source
via Jar Test.[7]

pH 5.0-85

Optimal coagulation
for aluminum salts
typically occurs in a
6.0.75 slightly acidic to
neutral pH range.[8][9]
Efficiency decreases
significantly outside

this range.[10]

Rapid Mix Speed 100 - 300 rpm

Ensures rapid and
~120 rpm complete dispersion of

the coagulant.[11]

Rapid Mix Time 1 - 3 minutes

Critical for effective
1 - 2 minutes charge neutralization.
[11[12]

Slow Mix Speed 20 - 80 rpm

Gentle mixing
promotes floc growth

20 - 40 rpm without causing shear-
induced breakup.[11]
[13]

Slow Mix Time 15 - 30 minutes

Allows sufficient time
) for microflocs to
20 - 30 minutes )
aggregate into larger

macroflocs.[11][14]

| Settling Time | 15 - 40 minutes | 30 minutes | Allows flocs to settle out of suspension before

analysis.[1][14] |
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Table 2: Example of Turbidity Removal Efficiency with Aluminum Sulfate Coagulant

Initial Turbidity Optimal Coagulant  Final Turbidity Removal Efficiency
(NTU) Dose (mglL) (NTU) (%)

90 10 - 20 <10 > 88%

140 10 75.4 46.15%[15]

180 10-35 <15 >91%

340 > 35 <25 > 092%

| 1000 | >50|<70]|>93%[16] |

Note: While aluminum sulfate is a more rapid coagulant than aluminum ammonium sulfate,
the general principles and resulting efficiencies are comparable.[17][18]

Experimental Protocols: Jar Test for Optimal
Dosage Determination

The Jar Test is a laboratory procedure that simulates the coagulation and flocculation
processes in a full-scale water treatment plant.[19] It is used to determine the optimal
coagulant dosage and pH for a specific water source.[7][14]

Apparatus and Reagents

« Jar testing apparatus with multiple paddles and variable speed control

6 to 8 beakers (1000 mL or 2000 mL)

Pipettes (10 mL) and graduated cylinders (1000 mL)

Turbidimeter

pH meter

Stopwatch
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Raw water sample (minimum 10 L)
Aluminum Ammonium Sulfate [(NHsAI(SO4)2-12H20)]
Deionized (DI) water

0.1 M NaOH and 0.1 M HCI for pH adjustment (if necessary)

Preparation of Coagulant Stock Solution (1% wi/v)

Weigh 10.0 grams of aluminum ammonium sulfate.
Dissolve the coagulant in DI water in a 1000 mL volumetric flask.
Fill the flask to the 1000 mL mark with DI water and mix thoroughly.

This 1% solution (10 g/L) is equivalent to 10,000 mg/L. Adding 1 mL of this stock solution to
a 1 L water sample results in a coagulant dose of 10 mg/L.[19]

Jar Test Procedure

Sample Preparation: Measure the initial turbidity and pH of the raw water sample.

Dosing: Fill six 1000 mL beakers with the raw water sample.[19] Place them in the jar test
apparatus.

Coagulant Addition: While the paddles are off, use pipettes to add varying doses of the 1%
coagulant stock solution to each beaker. A typical starting range might be 1 mL, 2 mL, 3 mL,
4 mL, 5 mL, and 6 mL, corresponding to doses of 10, 20, 30, 40, 50, and 60 mg/L,
respectively.[14]

Rapid Mix (Coagulation): Turn on the stirrer and operate at a high speed (e.g., 120 rpm) for
1-2 minutes. This ensures the coagulant is rapidly and thoroughly dispersed.[11]

Slow Mix (Flocculation): Reduce the stirring speed to a gentle rate (e.g., 30 rpm) for 20-30
minutes.[12] Observe the formation of flocs in each beaker. Note the size and characteristics
of the flocs.
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» Sedimentation: Turn off the stirrer completely and allow the flocs to settle for 30 minutes.[14]

e Analysis: Carefully draw a sample from the top of each beaker, taking care not to disturb the
settled floc. Measure the final turbidity and pH of each sample.

o Determine Optimal Dosage: The optimal coagulant dosage is the one that produces the
lowest residual turbidity.[7] Over-dosing can lead to poor settling and increased turbidity.[19]
Plot a graph of final turbidity vs. coagulant dose to visualize the optimal point.

Experimental Workflow Diagram

The following diagram outlines the logical workflow for the Jar Test protocol to determine the
optimal coagulant dose.
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Caption: Workflow for determining optimal coagulant dosage via the Jar Test.
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Safety Precautions

When handling aluminum ammonium sulfate and other laboratory chemicals, standard safety
protocols must be followed.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,
and a lab coat.

+ Handle the powdered coagulant in a well-ventilated area or under a fume hood to avoid
inhalation of dust.

o Consult the Safety Data Sheet (SDS) for aluminum ammonium sulfate before use for
detailed handling and disposal information.

» Ensure proper disposal of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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